N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide
Overview
Description
N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, also known as BBAAH, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through a multi-step process and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood. However, studies have shown that it interacts with specific cellular targets to exert its effects. It has been found to inhibit the activity of certain enzymes and modulate cellular signaling pathways.
Biochemical and Physiological Effects:
N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of certain enzymes. N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has several advantages for use in lab experiments. It is stable, soluble in common solvents, and has a high purity. However, N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide also has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the study of N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide. One area of research is the development of new therapeutic applications for N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, such as its use in the treatment of infectious diseases. Another area of research is the investigation of the mechanism of action of N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, which could lead to the development of new drugs with similar properties. Additionally, the use of N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide as a diagnostic tool for cancer detection could be further explored.
Scientific Research Applications
N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. Studies have also shown that N'-(3-bromobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has the potential to be used as a diagnostic tool for detecting certain types of cancer.
properties
IUPAC Name |
N-[(Z)-(3-bromophenyl)methylideneamino]-2-(2-methylanilino)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrN3O/c1-12-5-2-3-8-15(12)18-11-16(21)20-19-10-13-6-4-7-14(17)9-13/h2-10,18H,11H2,1H3,(H,20,21)/b19-10- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGJAFEPLBZEEGU-GRSHGNNSSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NCC(=O)NN=CC2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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